Cas no 1122710-76-2 (6-methoxy-1H-Indole-5-carboxylic acid ethyl ester)

6-Methoxy-1H-indole-5-carboxylic acid ethyl ester is a versatile indole derivative with applications in organic synthesis and pharmaceutical research. Its methoxy and ester functional groups enhance reactivity, making it a valuable intermediate for constructing complex heterocyclic compounds. The ethyl ester moiety improves solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in medicinal chemistry for developing indole-based scaffolds, which are prevalent in bioactive molecules. Its stable crystalline form ensures consistent handling and storage. Suitable for use in cross-coupling reactions and as a precursor for carboxylate modifications, it offers synthetic flexibility for targeted molecular design.
6-methoxy-1H-Indole-5-carboxylic acid ethyl ester structure
1122710-76-2 structure
Product Name:6-methoxy-1H-Indole-5-carboxylic acid ethyl ester
CAS No:1122710-76-2
MF:C12H13NO3
MW:219.236523389816
CID:1099217
PubChem ID:58688785
Update Time:2025-05-28

6-methoxy-1H-Indole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-methoxy-1H-Indole-5-carboxylic acid ethyl ester
    • 1122710-76-2
    • DB-142497
    • SCHEMBL14465321
    • ethyl 6-methoxy-1H-indole-5-carboxylate
    • ethyl6-methoxy-1H-indole-5-carboxylate
    • Inchi： 1S/C12H13NO3/c1-3-16-12(14)9-6-8-4-5-13-10(8)7-11(9)15-2/h4-7,13H,3H2,1-2H3
    • InChI Key： LZEBSQKNTRTAIU-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC2=C(C=CN2)C=C1C(=O)OCC

Computed Properties

  • Exact Mass: 219.08954328g/mol
  • Monoisotopic Mass: 219.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 51.3Ų

6-methoxy-1H-Indole-5-carboxylic acid ethyl ester Pricemore >>

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